Cas no 14088-57-4 (1,2-Propanedione,1-phenyl-, 2-one)

1,2-Propanedione,1-phenyl-, 2-one Properties

Names and Identifiers

• 1,2-Propanedione,1-phenyl-, 2-one
• (Z)-2-diazonio-1-phenylprop-1-en-1-olate
• 1-Propanone,2-diazo-1-phenyl-
• 14088-57-4
• 2-DIAZO-1-PHENYLPROPAN-1-ONE

• InChIKey： SATLEPCDZVZDLF-CLFYSBASSA-N
• Inchi： InChI=1S/C9H8N2O/c1-7(11-10)9(12)8-5-3-2-4-6-8/h2-6H,1H3/b9-7-
• SMILES： N#[N+]/C(=C(/C1=CC=CC=C1)\[O-])/C

Computed Properties

• Exact Mass: 160.06374
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 160.063663
• Heavy Atom Count: 12
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 51.2

Experimental Properties

• PSA: 51.21